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Compound of Interest

Compound Name: FMP-API-1

Cat. No.: B176353 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal plans for FMP-API-1. It is intended for researchers,

scientists, and drug development professionals to ensure the safe handling and management

of this compound in a laboratory setting.

Compound Identification: FMP-API-1 is identified as 3,3′-Diamino-4,4′-

dihydroxydiphenylmethane, an A-kinase anchoring protein (AKAP)-protein kinase A (PKA)

interaction inhibitor.[1]

Identifier Value

Chemical Name 3,3′-Diamino-4,4′-dihydroxydiphenylmethane

Synonym(s)
4,4′-Methylenebis(2-aminophenol), Bis(3-amino-

4-hydroxyphenyl)methane

CAS Number 16523-28-7

Molecular Formula C13H14N2O2

Molecular Weight 230.26 g/mol
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FMP-API-1 is a combustible solid that is air-sensitive and can cause serious eye irritation and

allergic skin reactions. Adherence to the following PPE guidelines is mandatory to minimize

exposure and ensure personal safety.

Summary of Required Personal Protective Equipment:

Protection Type Recommended PPE Specification

Eye/Face Protection
Safety glasses with side

shields or goggles

Must comply with EN166 (EU)

or 29 CFR 1910.133 (US)

standards.[2]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use.

Skin and Body Protection Laboratory coat
Long-sleeved lab coat to

prevent skin contact.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

Use a NIOSH-approved

respirator with an appropriate

cartridge if dusts are

generated or if working in a

poorly ventilated area.

Operational and Handling Procedures
Proper handling procedures are critical to maintaining a safe laboratory environment when

working with FMP-API-1.

Key Handling Protocols:

Ventilation: Always handle FMP-API-1 in a well-ventilated area, such as a chemical fume

hood, to minimize inhalation of any dust or vapors.[2]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2]

Ignition Sources: As a combustible solid, keep FMP-API-1 away from heat, sparks, and open

flames.[2]
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Air Sensitivity: Due to its air-sensitive nature, it is advisable to handle the compound under

an inert atmosphere (e.g., argon or nitrogen) for prolonged storage or for reactions where

degradation is a concern.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.[2]

Storage and Disposal Plan
Storage: Store FMP-API-1 in a tightly sealed container in a freezer at -20°C. The storage area

should be cool, dry, and well-ventilated.

Disposal: Dispose of FMP-API-1 and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Step-by-Step Disposal Procedure:

Waste Collection: Collect waste FMP-API-1 and any contaminated disposable PPE (e.g.,

gloves, wipes) in a designated, properly labeled hazardous waste container.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"3,3′-Diamino-4,4′-dihydroxydiphenylmethane," and the CAS number "16523-28-7".

Storage of Waste: Store the sealed hazardous waste container in a designated, secure area

away from incompatible materials.

Professional Disposal: Arrange for pick-up and disposal by a licensed hazardous waste

disposal company. Do not dispose of FMP-API-1 down the drain or in regular trash.

Experimental Workflow and Safety Checkpoints
The following diagram outlines the logical workflow for handling FMP-API-1, incorporating

critical safety checkpoints.
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Preparation

Handling and Experimentation

Cleanup and Disposal

Review Safety Data Sheet (SDS)
and this guide

Verify availability and proper
functioning of all required PPE

Ensure work area (e.g., fume hood)
is clean and operational

Don appropriate PPE

Proceed to handling

Weigh and handle FMP-API-1
in a ventilated enclosure

Perform experimental procedure

Decontaminate work surfaces

Experiment complete

Collect all waste in a labeled
hazardous waste container

Remove and dispose of PPE
in the appropriate waste stream

Wash hands thoroughly

Click to download full resolution via product page

Workflow for the safe handling of FMP-API-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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